Cas no 10092-77-0 (Phosphonic acid, butyl-, bis(2-methylpropyl) ester)

• Product name: Phosphonic acid, butyl-, bis(2-methylpropyl) ester
• CAS No: 10092-77-0
• MF: C₁₂H₂₇O₃P
• MW: 250.31478
• CID: 1126744
• PubChem ID: 13736853

Phosphonic acid, butyl-, bis(2-methylpropyl) ester Chemical and Physical Properties

Names and Identifiers

• 1-[bis(2-methylpropoxy)phosphoryl]butane
• Phosphonic acid, butyl-, bis(2-methylpropyl) ester
• DTXSID50548023
• Butylphosphonic acid, di(isobutyl) ester
• 10092-77-0
• Bis(2-methylpropyl) butylphosphonate
• Phosphonic acid, P-butyl-, bis(2-methylpropyl) ester
• SCHEMBL16062692
• ZVXPPNMMWKQTDB-UHFFFAOYSA-N

• Inchi： InChI=1S/C12H27O3P/c1-6-7-8-16(13,14-9-11(2)3)15-10-12(4)5/h11-12H,6-10H2,1-5H3
• InChI Key： ZVXPPNMMWKQTDB-UHFFFAOYSA-N
• SMILES： CCCCP(=O)(OCC(C)C)OCC(C)C

Computed Properties

• Exact Mass: 250.16991
• Monoisotopic Mass: 250.16978172g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 9
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53
• LogP: 4.32480